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METOLACHLORMERCAPTURATE METOLACHLORMERCAPTURATE
Brand Name: Vulcanchem
CAS No.: 159956-64-6
VCID: VC0064351
InChI: InChI=1S/C20H30N2O5S/c1-6-16-9-7-8-13(2)19(16)22(14(3)10-27-5)18(24)12-28-11-17(20(25)26)21-15(4)23/h7-9,14,17H,6,10-12H2,1-5H3,(H,21,23)(H,25,26)/t14?,17-/m0/s1
SMILES: CCC1=CC=CC(=C1N(C(C)COC)C(=O)CSCC(C(=O)O)NC(=O)C)C
Molecular Formula: C20H30N2O5S
Molecular Weight: 410.529

METOLACHLORMERCAPTURATE

CAS No.: 159956-64-6

Main Products

VCID: VC0064351

Molecular Formula: C20H30N2O5S

Molecular Weight: 410.529

METOLACHLORMERCAPTURATE - 159956-64-6

CAS No. 159956-64-6
Product Name METOLACHLORMERCAPTURATE
Molecular Formula C20H30N2O5S
Molecular Weight 410.529
IUPAC Name (2R)-2-acetamido-3-[2-[2-ethyl-N-(1-methoxypropan-2-yl)-6-methylanilino]-2-oxoethyl]sulfanylpropanoic acid
Standard InChI InChI=1S/C20H30N2O5S/c1-6-16-9-7-8-13(2)19(16)22(14(3)10-27-5)18(24)12-28-11-17(20(25)26)21-15(4)23/h7-9,14,17H,6,10-12H2,1-5H3,(H,21,23)(H,25,26)/t14?,17-/m0/s1
Standard InChIKey HEFXMEPCHCUHDE-JRZJBTRGSA-N
SMILES CCC1=CC=CC(=C1N(C(C)COC)C(=O)CSCC(C(=O)O)NC(=O)C)C
Synonyms METOLACHLORMERCAPTURATE
PubChem Compound 129318125
Last Modified Nov 11 2021
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